Cas no 150044-49-8 (Uhdoside A)

• Product Name: Uhdoside A
• CAS No: 150044-49-8
• MF: C₃₂H₃₆O₁₃
• MW: 628.620450973511
• CID: 167396
• Update Time: 2024-03-01

Uhdoside A Chemical and Physical Properties

Names and Identifiers

• 16,19-Etheno-10,14-metheno-6H,14H,23H-pyrano[4,3-d][1,7,14]trioxacycloheneicosin-6,23-dione,4-ethylidene-3-(b-D-glucopyranosyloxy)-3,4,4a,5,8,9,20,21-octahydro-13-hydroxy-,(3S,4E,4aS)- (9CI)
• 16,19-Etheno-10,14-metheno-6H,14H,23H-pyrano[4,3-d][1,7,14]trioxacycloheneicosin-6,23-dione,4-ethylidene-3-(b-D-glucopyranosyloxy)-3,4,4a,5,8,9,20,21-octahydro-13-hydroxy-,[3S-(3R*,4E,4aR*)]-
• Insularoside
• Ornoside
• Uhdoside A
• 16,19-Etheno-10,14-metheno-6H,14H,23H-pyrano[4,3-d][1,7,14]trioxacycloheneicosin-6,23-dione, 4-ethylidene-3-(β-D-glucopyranosyloxy)-3,4,4a,5,8,9,20,21-octahydro-13-hydroxy-, (3S,4E,4aS)- (9CI)

• Inchi： 1S/C32H36O13/c1-2-20-21-14-26(35)40-11-10-18-5-8-23(34)24(13-18)43-19-6-3-17(4-7-19)9-12-41-30(39)22(21)16-42-31(20)45-32-29(38)28(37)27(36)25(15-33)44-32/h2-8,13,16,21,25,27-29,31-34,36-38H,9-12,14-15H2,1H3
• InChI Key： MCQFLJJLPSRQQT-UHFFFAOYSA-N
• SMILES： CC=C1C2CC(OCCC3=CC(OC4C=CC(CCOC(C2=COC1OC1C(O)C(O)C(O)C(CO)O1)=O)=CC=4)=C(O)C=C3)=O

Computed Properties

• Exact Mass: 628.216
• Monoisotopic Mass: 628.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 3
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191A^2
• XLogP3: 0.0380000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues